Shishijimicin B

• Molecular Formula: C45H50N4O12S3
• Molecular Weight: 935.1 g/mol
• IUPAC Name: methyl N-[(1R,4Z,8S,13Z)-1-hydroxy-8-[(2S,3R,4S,5S,6R)-4-hydroxy-5-(6-hydroxy-9H-pyrido[3,4-b]indole-1-carbonyl)-3-[(2S,4S,5S)-4-methoxy-5-(propan-2-ylamino)oxan-2-yl]oxy-6-methyloxan-2-yl]oxy-13-[2-(methyltrisulfanyl)ethylidene]-11-oxo-10-bicyclo[7.3.1]trideca-4,9-dien-2,6-diynyl]carbamate
• InChI: InChI=1S/C45H50N4O12S3/c1-23(2)47-30-22-58-34(20-33(30)56-4)61-42-41(53)35(40(52)39-37-26(14-17-46-39)27-19-25(50)12-13-29(27)48-37)24(3)59-43(42)60-32-11-9-7-8-10-16-45(55)21-31(51)38(49-44(54)57-5)36(32)28(45)15-18-63-64-62-6/h7-8,12-15,17,19,23-24,30,32-35,41-43,47-48,50,53,55H,18,20-22H2,1-6H3,(H,49,54)/b8-7-,28-15-/t24-,30+,32+,33+,34+,35+,41+,42-,43+,45+/m1/s1
• InChI Key: ZZARTURMLZVKIB-ZUMPWWFNSA-N
• Isomeric SMILES: C[C@@H]1[C@H]([C@@H]([C@H]([C@@H](O1)O[C@H]2C#C/C=C\C#C[C@@]\3(CC(=O)C(=C2/C3=C/CSSSC)NC(=O)OC)O)O[C@H]4C[C@@H]([C@H](CO4)NC(C)C)OC)O)C(=O)C5=NC=CC6=C5NC7=C6C=C(C=C7)O
• Canonical SMILES: CC1C(C(C(C(O1)OC2C#CC=CC#CC3(CC(=O)C(=C2C3=CCSSSC)NC(=O)OC)O)OC4CC(C(CO4)NC(C)C)OC)O)C(=O)C5=NC=CC6=C5NC7=C6C=C(C=C7)O
• synonyms: Shishijimicin B

Description

Shishijimicin B is a natural product found in Didemnum with data available.

Scientific Research Applications

Synthesis and Potential in Cancer Therapy

Shishijimicin B, a marine natural product, has been a subject of interest due to its potent cytotoxic properties. Nicolaou et al. (2018) detailed an improved synthesis of shishijimicin A, closely related to this compound, and its application in designing analogues for potential use in targeted cancer therapies. This research highlighted the potent cytotoxicities of these analogues, especially when equipped with functionalities for linker attachment in antibody-drug conjugates (ADCs) (Nicolaou et al., 2018). Following this, Nicolaou et al. (2020) further explored shishijimicin A-type linker-drugs, focusing on their use in constructing ADCs for targeted cancer therapy. They identified two linker-drugs with promising in vitro plasma stability and targeted cytotoxicity, suggesting potential applications in clinical cancer treatment (Nicolaou et al., 2020).

Understanding of Structure and Potency

Oku et al. (2003) discovered shishijimicins A-C from the ascidian Didemnum proliferum, noting their novel structure involving a hexose and a beta-carboline conjugated to the calicheamicinone aglycone. Their study revealed the extreme potency of these compounds against HeLa cells, marking them as significant for further exploration in antitumor research (Oku et al., 2003).

DNA Binding and Cleavage Mechanism

Zhang et al. (2019) investigated the DNA binding and cleavage modes of shishijimicin A. The study supported the hypothesis that DNA strand scissions are caused by diradicals formed by Bergman cycloaromatization. It also suggested that shishijimicin A binds to the minor groove of DNA, with its β-carboline moiety playing a role in binding through intercalation. This insight into the molecule's interaction with DNA contributes to understanding its cytotoxicity and potential applications in cancer therapy (Zhang et al., 2019).

Synthesis of Carboline Disaccharide Domain

The synthesis of the carboline disaccharide domain of shishijimicin A was explored by Nicolaou et al. (2011). They developed a synthetic route relying on the Reetz-Müller-Starke reaction, highlighting the complex chemistry involved in replicating and potentially modifying these potent natural products for medical applications (Nicolaou et al., 2011).